Cas no 6200-66-4 (4,5,6,7,8,9-Hexahydro-1H-cycloocta[d]imidazole)

4,5,6,7,8,9-Hexahydro-1H-cycloocta[d]imidazole structure
6200-66-4 structure
Product Name:4,5,6,7,8,9-Hexahydro-1H-cycloocta[d]imidazole
CAS No:6200-66-4
MF:C9H14N2
MW:150.220861911774
CID:955961
PubChem ID:45158850
Update Time:2025-04-19

4,5,6,7,8,9-Hexahydro-1H-cycloocta[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7,8,9-Hexahydro-1H-cycloocta[d]imidazole
    • 4,5,6,7,8,9-hexahydro-1H-cyclooctimidazole
    • DTXSID90669761
    • AKOS006309560
    • 6200-66-4
    • Inchi: 1S/C9H14N2/c1-2-4-6-9-8(5-3-1)10-7-11-9/h7H,1-6H2,(H,10,11)
    • InChI Key: NISVEPYYTRFJBN-UHFFFAOYSA-N
    • SMILES: N1C=NC2=C1CCCCCC2

Computed Properties

  • Exact Mass: 150.11600
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.06870
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